3-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-methylpropanamide

• IUPAC Name: 3-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-methylpropanamide
• InChI: InChI=1S/C10H23N3O/c1-11(2)7-6-10(14)13(5)9-8-12(3)4/h6-9H2,1-5H3
• InChI Key: DVAYSLRTYKCWSS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC(=O)N(C)CCN(C)C
• Molecular Formula: C10H23N3O
• Molecular Weight: 201.31 g/mol
• CAS RN: 1789036-57-2

Description

3-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-methylpropanamide, commonly referred to as DMAPA, is an organic compound that has been extensively studied for its various applications in organic synthesis, scientific research, and laboratory experiments. DMAPA is a versatile compound that can be used in a variety of ways, and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

DMAPA has been extensively studied for its various applications in scientific research. It has been used as a catalyst in organic synthesis, a reagent in peptide synthesis, and a building block for drug discovery. Additionally, DMAPA has been used in the synthesis of various compounds such as peptides, glycoproteins, and DNA. DMAPA has also been used in the development of new drugs and in the synthesis of novel compounds.

Mechanism of Action

The mechanism of action of DMAPA is not fully understood. However, it is believed that DMAPA acts as a catalyst in the synthesis of various compounds, and as a reagent in peptide synthesis. Additionally, DMAPA is believed to act as a building block for drug discovery, and can be used to synthesize novel compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMAPA are not fully understood. However, it has been found to have a wide range of biochemical and physiological effects, including the inhibition of enzymes, the modulation of neurotransmitters, and the regulation of gene expression. Additionally, DMAPA has been found to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

DMAPA has a number of advantages and limitations for lab experiments. One of the major advantages of using DMAPA is its high yield in organic synthesis, which makes it a preferred reagent for many laboratories. Additionally, DMAPA is relatively inexpensive and can be easily stored and handled. However, there are also some limitations to using DMAPA. For example, DMAPA is highly sensitive to light and air, and can be easily degraded if exposed to these elements. Additionally, DMAPA can be toxic if handled improperly.

Future Directions

There are a number of potential future directions for the use of DMAPA. For example, DMAPA could be further studied for its potential applications in drug discovery and the synthesis of novel compounds. Additionally, DMAPA could be studied for its potential therapeutic applications, such as its anti-inflammatory and anti-cancer properties. Finally, DMAPA could be further investigated for its biochemical and physiological effects, as well as its mechanism of action.

Synthesis Methods

DMAPA can be synthesized through a variety of methods, including reductive amination, alkylation, and condensation. The most common method for synthesizing DMAPA is reductive amination, which involves the use of an aldehyde or ketone, an amine, and a reducing agent such as sodium borohydride or lithium aluminum hydride. This method produces DMAPA in high yields, making it the preferred method for many laboratories.